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Compound of Interest

Compound Name: Spiro[3.5]nonane-2-carboxylic acid

CAS No.: 92015-84-4

Cat. No.: B1444003

Get Quote

Executive Summary & Immediate Directive
Spiro[3.5]nonane-2-carboxylic acid is a conformationally restricted building block used in

drug discovery. While chemically stable under ambient conditions, its disposal requires strict

adherence to Organic Acid waste stream protocols.

Core Directive: Do NOT dispose of this compound down the drain. It must be segregated into a

dedicated Non-Halogenated Organic Acid waste stream for thermal destruction (incineration)

by a licensed hazardous waste contractor.

Chemical Profile & Risk Assessment
To manage disposal effectively, one must understand the compound's intrinsic hazards. The

spiro[3.5]nonane scaffold contains a cyclobutane ring fused to a cyclohexane ring. While

kinetically stable, the ring strain (~26 kcal/mol for cyclobutane) contributes to a higher heat of

combustion than linear analogs.

Table 1: Physicochemical & Hazard Profile
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Property Specification Operational Implication

Functional Group Carboxylic Acid (-COOH)

Corrosive to mucous

membranes; incompatible with

strong bases/oxidizers.

Scaffold Spiro[3.5]nonane

High carbon content; high

calorific value during

incineration.

Acidity (pKa) ~4.8 (Predicted)

Weak acid; requires

neutralization for spill cleanup,

but segregation for disposal.

GHS Classification Warning

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.[1][2][3]

Reactivity Stable

Avoid contact with strong

oxidizing agents (e.g., Nitric

acid, Peroxides) to prevent

exothermic degradation.

Expert Insight: The "Spiro" designation implies a specific 3D geometry. Unlike simple aliphatic

acids, this compound is often an expensive intermediate. Ensure all "waste" is truly waste and

not recoverable material before disposal.

Waste Stream Segregation (The "Why" and "How")
Effective disposal relies on Source Segregation. Mixing this acid with incompatible streams

creates immediate physical hazards.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Spiro_3.5_nonan-2-one
https://sds.fluorochem.co.uk/eng/sds_F796677_en.pdf
https://www.aaronchem.com/sds/203661-65-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation Logic
Vs. Oxidizers: Do not mix with oxidizing acids (Nitric, Chromic). The organic framework of the

spiro-system acts as a fuel source; mixing with oxidizers can lead to spontaneous ignition.

Vs. Strong Bases: Do not mix with concentrated hydroxides (NaOH) in a closed waste

container. The neutralization reaction is exothermic and can pressurize the vessel.

Vs. Halogenated Solvents: Unless the compound is dissolved in DCM or Chloroform, keep it

in the Non-Halogenated stream to reduce disposal costs and environmental impact.

Disposal Workflow
The following workflow outlines the cradle-to-grave process for disposing of Spiro[3.5]nonane-
2-carboxylic acid.

Figure 1: Decision Logic for Waste Disposal
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Caption: Logical flow for segregating spiro-acid waste based on physical state and solvent

background. Note the critical divergence for halogenated solvents.

Detailed Protocol:
Characterization: Determine if the waste is pure solid or in solution.

Container Selection:

Liquids: High-density polyethylene (HDPE) or amber glass. Avoid metal containers due to

acidity.

Solids: Wide-mouth HDPE jar.

Labeling:

Must read: "Hazardous Waste - Spiro[3.5]nonane-2-carboxylic acid".

Hazard Checkbox: [x] Corrosive/Acidic, [x] Toxic/Irritant.

Storage: Store in a secondary containment tray (polypropylene) separate from base waste.

Emergency Contingencies (Spill Management)
In the event of a spill outside the fume hood, follow this Self-Validating Neutralization Protocol.

Why this works: Using a weak base (Sodium Bicarbonate) allows you to visually confirm

neutralization. The reaction produces CO₂ gas (bubbling). When bubbling stops, the acid is

neutralized.

Isolate: Evacuate the immediate area. Don PPE (Nitrile gloves, safety goggles, lab coat).

Contain: Surround the spill with absorbent pads or a "snake" to prevent spreading.

Neutralize:

Slowly sprinkle Sodium Bicarbonate (NaHCO₃) or Calcium Carbonate over the spill.

Observation: Watch for effervescence (bubbling).
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Endpoint: Continue adding powder until bubbling ceases.

Cleanup:

Sweep up the resulting sludge (now a sodium carboxylate salt).

Place in a bag labeled "Debris from Chemical Spill".

Treat as hazardous waste (do not throw in regular trash).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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